Cas no 72514-90-0 (Specioside)
Specioside structure
Product Name:Specioside
CAS No:72514-90-0
MF:C24H28O12
MW:508.471928596497
CID:837197
PubChem ID:11948661
Update Time:2025-04-19
Specioside Chemical and Physical Properties
Names and Identifiers
-
- Specioside
- -D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)- 1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)- 6-[[(2E)-3-(4-hydroxyphenyl)-1- oxo-2-propenyl]oxy]oxireno[4,5]cyclopenta[1,2-c]- pyran-2-yl
- -D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)- 1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl...
- [(1aS)-1a,1balpha,2,5aalpha,6,6abeta-Hexahydro-1abeta-hydroxymethyl-6alpha-[[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]oxireno[4,5]cyclopenta[1,2-c]pyran-2alpha-yl]beta-D-glucopyranoside
- 6-O-(p-Coumaroyl)catalpol
- BDBM50429455
- DTXSID801318410
- CS-0016593
- beta-D-Glucopyranoside, (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)-6-(((2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl)oxy)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl
- 72514-90-0
- CHEBI:181647
- (-)-Specioside;6-O-(E)-p-Coumaroylcatalpol
- HY-N1206
- FS-8992
- NCGC00347822-02
- [(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
- AKOS040762362
- CHEMBL2332355
- NCGC00347822-02_C24H28O12_2-Propenoic acid, 3-(4-hydroxyphenyl)-, (1aS,1bS,2S,5aR,6S,6aS)-2-(beta-D-glucopyranosyloxy)-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-6-yl ester, (2E)-
- (-)-Specioside
- GLXC-18461
- [ "" ]
-
- Inchi: 1S/C24H28O12/c25-9-14-17(29)18(30)19(31)23(33-14)35-22-16-13(7-8-32-22)20(21-24(16,10-26)36-21)34-15(28)6-3-11-1-4-12(27)5-2-11/h1-8,13-14,16-23,25-27,29-31H,9-10H2/b6-3+/t13-,14-,16-,17-,18+,19-,20+,21+,22+,23+,24-/m1/s1
- InChI Key: SKNVKBJSSSJNCI-UIBFFPKISA-N
- SMILES: O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)OC(/C=C/C1C=CC(=CC=1)O)=O
Computed Properties
- Exact Mass: 508.15800
- Monoisotopic Mass: 508.15807632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 856
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 188
Experimental Properties
- Color/Form: Powder
- Density: 1.6±0.1 g/cm3
- Boiling Point: 777.7±60.0 °C at 760 mmHg
- Flash Point: 266.0±26.4 °C
- PSA: 187.90000
- LogP: -1.62040
- Vapor Pressure: 0.0±2.8 mmHg at 25°C
Specioside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Specioside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5044-5 mg |
Specioside |
72514-90-0 | 5mg |
¥3864.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S50480-5mg |
Specioside |
72514-90-0 | 5mg |
¥5600.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN5044-1 ml * 10 mm |
Specioside |
72514-90-0 | 1 ml * 10 mm |
¥ 6010 | 2024-07-19 | ||
| A2B Chem LLC | AH18746-5mg |
[(1aS)-1a,1bα,2,5aα,6,6aβ-Hexahydro-1aβ-hydroxymethyl-6α-[[(E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]oxy]oxireno[4,5]cyclopenta[1,2-c]pyran-2α-yl]β-D-glucopyranoside |
72514-90-0 | 98.0% | 5mg |
$702.00 | 2024-04-19 | |
| TargetMol Chemicals | TN5044-5 mg |
Specioside |
72514-90-0 | 98% | 5mg |
¥ 3,940 | 2023-07-10 | |
| TargetMol Chemicals | TN5044-1 mL * 10 mM (in DMSO) |
Specioside |
72514-90-0 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6010 | 2023-09-15 | |
| TargetMol Chemicals | TN5044-5mg |
Specioside |
72514-90-0 | 5mg |
¥ 3940 | 2024-07-19 |
Specioside Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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